Cas no 2171971-78-9 (4-amino-4-(1-hydroxycyclopentyl)-1lambda6-thiane-1,1-dione)

• Product Name: 4-amino-4-(1-hydroxycyclopentyl)-1lambda6-thiane-1,1-dione
• CAS No: 2171971-78-9
• MF: C₁₀H₁₉NO₃S
• MW: 233.327761888504
• CID: 6571027
• PubChem ID: 165442477
• Update Time: 2025-10-30

4-amino-4-(1-hydroxycyclopentyl)-1lambda6-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(1-hydroxycyclopentyl)-1lambda6-thiane-1,1-dione
• EN300-1644413
• 2171971-78-9

• Inchi： 1S/C10H19NO3S/c11-9(10(12)3-1-2-4-10)5-7-15(13,14)8-6-9/h12H,1-8,11H2
• InChI Key： IAXZKJZNGYFQGJ-UHFFFAOYSA-N
• SMILES： S1(CCC(CC1)(C1(CCCC1)O)N)(=O)=O

Computed Properties

• Exact Mass: 233.10856464g/mol
• Monoisotopic Mass: 233.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 88.8Ų

Additional information on 4-amino-4-(1-hydroxycyclopentyl)-1lambda6-thiane-1,1-dione

Research Brief on 4-amino-4-(1-hydroxycyclopentyl)-1lambda6-thiane-1,1-dione (CAS: 2171971-78-9)

This research brief provides an in-depth analysis of the latest advancements and studies related to the compound 4-amino-4-(1-hydroxycyclopentyl)-1lambda6-thiane-1,1-dione (CAS: 2171971-78-9). As a key intermediate in pharmaceutical development, this compound has garnered significant attention due to its potential applications in drug discovery and therapeutic interventions. The following sections outline the research background, objectives, methodologies, key findings, and future directions associated with this molecule.

The compound 4-amino-4-(1-hydroxycyclopentyl)-1lambda6-thiane-1,1-dione is a sulfone derivative with a unique cyclopentyl hydroxyl group, which contributes to its chemical reactivity and biological activity. Recent studies have explored its role as a building block for synthesizing novel bioactive molecules, particularly in the context of anti-inflammatory and anticancer agents. The CAS number 2171971-78-9 serves as a critical identifier for tracking its use in academic and industrial research.

One of the primary research objectives surrounding this compound has been to elucidate its mechanism of action and optimize its synthetic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of small-molecule inhibitors targeting protein-protein interactions. The study employed a combination of computational modeling and high-throughput screening to identify derivatives with enhanced binding affinities.

Methodologically, researchers have utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize the compound's structural properties. Additionally, X-ray crystallography has been employed to determine its three-dimensional conformation, providing insights into its interaction with biological targets. These efforts have been complemented by in vitro and in vivo assays to evaluate its pharmacokinetic and pharmacodynamic profiles.

Key findings from recent studies highlight the compound's potential in modulating enzymatic activity, particularly in pathways associated with oxidative stress and inflammation. For instance, a 2024 preprint on bioRxiv reported that derivatives of 4-amino-4-(1-hydroxycyclopentyl)-1lambda6-thiane-1,1-dione exhibited significant inhibitory effects on cyclooxygenase-2 (COX-2), a well-known target for anti-inflammatory drugs. These results suggest its applicability in developing next-generation therapeutics for chronic inflammatory conditions.

Despite these promising developments, challenges remain in scaling up the synthesis of this compound and improving its bioavailability. Future research directions may focus on optimizing its formulation and delivery systems, as well as exploring its synergistic effects with other therapeutic agents. Collaborative efforts between academia and industry will be essential to translate these findings into clinical applications.

In conclusion, 4-amino-4-(1-hydroxycyclopentyl)-1lambda6-thiane-1,1-dione (CAS: 2171971-78-9) represents a versatile and promising candidate in the field of medicinal chemistry. Continued research into its properties and applications is expected to yield significant contributions to drug discovery and development. This brief underscores the importance of interdisciplinary approaches in advancing our understanding of this compound and its potential therapeutic benefits.